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Compound of Interest

Compound Name: 2-(2,2-Difluorocyclopropyl)ethanol

Cat. No.: B180354

This technical guide provides a comprehensive overview of 2-(2,2-
Difluorocyclopropyl)ethanol, a fluorinated organic compound of interest to researchers,
scientists, and professionals in drug development. This document outlines its chemical
identifiers, physical properties, safety information, and potential synthetic approaches.

Core Compound Identifiers and Properties

2-(2,2-Difluorocyclopropyl)ethanol is a niche chemical with specific identifiers and properties
crucial for its application in research and development. The primary identifier for this compound
is its CAS number, which is 117284-59-0.[1][2][3][4]

A summary of its key identifiers and physicochemical properties is presented in the table below
for easy reference and comparison.

Identifier Value Source
CAS Number 117284-59-0 [11121131[4]
Molecular Formula C5H8F20 [1][2]
Molecular Weight 122.11 g/mol [1][2]
SMILES C1C(C1(F)F)CCO [1][2]
Purity >97%

Storage Conditions Inert atmosphere, 2-8°C [1][2]
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(2,2-
Difluorocyclopropyl)ethanol is not readily available in the public domain, a general
understanding of its synthesis can be derived from methods used for structurally similar
compounds, such as gem-difluorocyclopropanes and other fluoro-alcohols.

The synthesis of the gem-difluorocyclopropane moiety is a key step. Modern methods often
utilize Ruppert-Prakash or Dolbier reagents for the difluorocyclopropanation of alkenes. These
approaches are favored for preparing advanced building blocks for drug discovery due to their
compatibility with various functional groups.

A plausible synthetic route to 2-(2,2-Difluorocyclopropyl)ethanol could involve the
difluorocyclopropanation of a suitable alkene precursor followed by hydroboration-oxidation or
another method to introduce the ethanol side chain.

A generalized experimental protocol for a related compound, 2,2-difluoroethanol, involves a
two-step process:

o Formation of 2,2-difluoroethyl acetate: 1-chloro-2,2-difluoroethane is reacted with an alkali
metal salt of acetic acid (e.g., potassium acetate) in a suitable solvent like dimethyl sulfoxide.
The mixture is heated to facilitate the reaction, resulting in the formation of 2,2-difluoroethyl
acetate.

o Transesterification: The resulting 2,2-difluoroethyl acetate is then transesterified in the
presence of an alcohol (commonly methanol) and a base (such as sodium methoxide or
sodium hydroxide) to yield 2,2-difluoroethanol. The final product is typically purified by
distillation.

It is important to note that this is a generalized procedure for a related molecule and would
require optimization and adaptation for the synthesis of 2-(2,2-Difluorocyclopropyl)ethanol.

Applications in Drug Development

The introduction of fluorine atoms into drug candidates is a common strategy in medicinal
chemistry to enhance metabolic stability, binding affinity, and bioavailability. The
difluorocyclopropy! group, in particular, is a valuable motif. Its strained ring system and the
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presence of fluorine atoms can significantly influence the conformational preferences and
electronic properties of a molecule. While specific applications of 2-(2,2-
Difluorocyclopropyl)ethanol in drug development are not widely documented, its structural
features suggest its potential as a building block in the synthesis of novel therapeutic agents. It
can be used to introduce the 2,2-difluorocyclopropyl moiety into larger, more complex
molecules.

Safety Information

A specific Safety Data Sheet (SDS) for 2-(2,2-Difluorocyclopropyl)ethanol (CAS 117284-59-
0) was not found. However, safety information for structurally related compounds provides an
indication of the potential hazards. For (2,2-Difluorocyclopropyl)methanol, the GHS
classification indicates it is a flammable liquid and vapor (Category 3).[5] Safety precautions for
this related compound include keeping it away from heat and ignition sources, using non-
sparking tools, and wearing protective equipment.[5]

For 2,2-Difluoroethanol, a related fluorinated alcohol, precautionary statements emphasize
thorough washing after handling, use in a well-ventilated area, and keeping it away from heat
and open flames.[6] First aid measures for this compound include removing the individual to
fresh air if inhaled and rinsing the skin or eyes with water upon contact.[6]

Given the flammability and potential irritation hazards of similar fluorinated compounds, it is
imperative to handle 2-(2,2-Difluorocyclopropyl)ethanol with appropriate personal protective
equipment in a well-ventilated fume hood, away from ignition sources.

Visualized Synthetic Workflow

The following diagram illustrates a generalized synthetic workflow for the preparation of 2-(2,2-
Difluorocyclopropyl)ethanol, based on common organic synthesis techniques.
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Starting Materials

Step 1: Difluorocyclopropanation Intermediate Step 2: Functional Group Transformation Final Product

Difluorocarbene Source
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Caption: A generalized synthetic workflow for 2-(2,2-Difluorocyclopropyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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